10-(2-nitrophenyl)-14-phenyl-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6-tetraen-12-one

• IUPAC Name: 6-(2-nitrophenyl)-9-phenyl-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C25H21N3O3/c29-23-15-17(16-8-2-1-3-9-16)14-21-24(23)25(18-10-4-7-13-22(18)28(30)31)27-20-12-6-5-11-19(20)26-21/h1-13,17,25-27H,14-15H2
• InChI Key: UIRVWNKUQPNQBQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1NC3=CC=CC=C3NC2C4=CC=CC=C4[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C25H21N3O3
• Molecular Weight: 411.5 g/mol

Description

10-(2-nitrophenyl)-14-phenyl-2,9-diazatricyclo[9400(3),?]pentadeca-1(11),3(8),4,6-tetraen-12-one is a complex organic compound with a unique tricyclic structure This compound is characterized by the presence of a nitrophenyl group and a phenyl group attached to a diazatricyclic core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-(2-nitrophenyl)-14-phenyl-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6-tetraen-12-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Diazatricyclic Core: This step involves the cyclization of appropriate precursors under controlled conditions to form the diazatricyclic core.

Introduction of the Nitrophenyl Group: The nitrophenyl group is introduced through a nitration reaction, where a nitro group is added to a phenyl ring.

Attachment of the Phenyl Group: The phenyl group is attached via a coupling reaction, often using palladium-catalyzed cross-coupling methods.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of advanced catalytic systems, continuous flow reactors, and stringent purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the nitrophenyl group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group, resulting in the formation of aminophenyl derivatives.

Substitution: The compound can participate in electrophilic and nucleophilic substitution reactions, especially at the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are frequently used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, alcohols) are used under appropriate conditions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of aminophenyl derivatives.

Substitution: Formation of various substituted aromatic compounds depending on the reagents used.

Scientific Research Applications

10-(2-nitrophenyl)-14-phenyl-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6-tetraen-12-one has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For example, its nitrophenyl group can undergo redox reactions, influencing cellular oxidative stress pathways. Additionally, the diazatricyclic core may interact with biological macromolecules, affecting their function and activity.

Comparison with Similar Compounds

Similar Compounds

• 14,14-dimethyl-10-(4-nitrophenyl)-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6-tetraen-12-one
• 5,6-dimethyl-10-(4-nitrophenyl)-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6-tetraen-12-one

Uniqueness

10-(2-nitrophenyl)-14-phenyl-2,9-diazatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6-tetraen-12-one is unique due to the specific positioning of the nitrophenyl and phenyl groups, which can significantly influence its chemical reactivity and biological activity compared to similar compounds.